2-(Trifluoromethyl)-1,3-thiazole-4-sulfonyl chloride
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Overview
Description
The trifluoromethyl group is a functional group that has the formula -CF3 . It is often used in pharmaceuticals, drugs, and synthetically produced natural fluorocarbon-based compounds .
Synthesis Analysis
Trifluoromethyl groups can be introduced into organic compounds through various methods. For instance, carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride .Molecular Structure Analysis
The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine .Chemical Reactions Analysis
Trifluoromethyl groups can participate in various chemical reactions. For example, they can be used in the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates for the synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles .Physical and Chemical Properties Analysis
The trifluoromethyl group has unique physicochemical properties due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety .Scientific Research Applications
Synthesis of Sulfonamides and Thiazoles : 2-(Trifluoromethyl)-1,3-thiazole-4-sulfonyl chloride can react with amines to build sulfonamides, serving as an efficient electrophilic reagent capable of undergoing nucleophilic substitution reactions. This process is useful for the regioselective synthesis of trisubstituted 1,3-thiazoles (Turov, Vinogradova, & Brovarets, 2014).
Copper-Catalyzed Reactions : The compound has been used in copper(I)-catalyzed reactions, particularly in the synthesis of 2,5-disubstituted thiazoles from terminal alkynes and sulfonyl azides. This method provides an efficient route to synthesize thiazoles, which are valuable in various chemical applications (Miura, Funakoshi, Fujimoto, Nakahashi, & Murakami, 2015).
Amidophenacylating Reagents : It has been used in the synthesis of derivatives of 1,3-oxazole and 1,3-thiazole using amidophenacylating reagents. These compounds have potential applications in medicinal chemistry and materials science (Kornienko, Pil'o, Prokopenko, & Brovarets, 2014).
Novel Synthesis Approaches : Research has also focused on developing new synthesis approaches for thiazole-4-sulfonyl chlorides, highlighting the compound's role as a building block in organic synthesis (Demydchuk, Kondratyuk, Korniyenko, Brovarets, Vasylyshyn, Tolmachev, & Lukin, 2012).
Electrophilic Trifluoromethylthiolation : The compound plays a role in the synthesis of various trifluoromethyl thiolsulphonates, demonstrating a broad functional group tolerance, which is essential in organic and medicinal chemistry (Li, Qiu, Wang, & Sheng, 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(trifluoromethyl)-1,3-thiazole-4-sulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HClF3NO2S2/c5-13(10,11)2-1-12-3(9-2)4(6,7)8/h1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGUUYWVJQUNXFK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)C(F)(F)F)S(=O)(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HClF3NO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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